Cas no 5663-04-7 (Triphenylurea)
Triphenylurea structure
Product Name:Triphenylurea
CAS No:5663-04-7
MF:C19H16N2O
MW:288.343144416809
CID:945698
PubChem ID:597994
Update Time:2025-04-19
Triphenylurea Chemical and Physical Properties
Names and Identifiers
-
- Triphenylurea
- N-phenyl-N',N'-diphenylurea
- CHEMBL169846
- Urea, triphenyl-
- SCHEMBL1382899
- DTXSID80344575
- 1,1,3-triphenylurea
- Triphenyl-urea
- AKOS024338484
- N,N,N'-Triphenylurea #
- 5663-04-7
-
- Inchi: 1S/C19H16N2O/c22-19(20-16-10-4-1-5-11-16)21(17-12-6-2-7-13-17)18-14-8-3-9-15-18/h1-15H,(H,20,22)
- InChI Key: HKQGDIKHDDGEOE-UHFFFAOYSA-N
- SMILES: O=C(NC1C=CC=CC=1)N(C1C=CC=CC=1)C1C=CC=CC=1
Computed Properties
- Exact Mass: 288.12638
- Monoisotopic Mass: 288.126263138g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 321
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 32.3Ų
Experimental Properties
- PSA: 32.34
Triphenylurea Related Literature
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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